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Compound of Interest

Compound Name: 1,10-Bis(pyridinium)decane

Cat. No.: B1194966 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of chemical compounds is paramount. This guide provides immediate and essential

safety protocols, operational procedures, and disposal plans for 1,10-Bis(pyridinium)decane.

The following recommendations are based on general laboratory safety principles and data

from structurally related compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is crucial to minimize exposure risk.

The following table summarizes the recommended PPE for handling 1,10-
Bis(pyridinium)decane.
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Body Part Required PPE Recommended PPE

Eyes/Face Tight-sealing safety goggles.[1]

A face shield should be worn in

addition to safety goggles,

especially when a splash

hazard exists.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile).[1] A chemical-

resistant lab coat.[1]

Double-gloving for prolonged

contact.[1] A flame-retardant

and chemical-resistant suit for

larger quantities.

Respiratory

Work should be conducted in a

certified chemical fume hood.

[1]

If a fume hood is not available,

a NIOSH-approved respirator

with an organic vapor cartridge

should be used.[1]

Feet Closed-toe shoes.[1]

Chemical-resistant shoe

covers when handling larger

quantities or in case of spills.

Quantitative Data Summary
While specific quantitative data for 1,10-Bis(pyridinium)decane is not readily available, the

following table provides relevant data for decane, a structurally related component, to inform

handling procedures.

Property Value

Molecular Formula C₂₀H₃₀Br₂N₂[2]

Molecular Weight 458.27 g/mol [2]

Flash Point (Decane) 46 °C (115 °F)[3]

Auto-ignition (Decane) 205 °C (401 °F)[3]

Explosive Limits (Decane) Lower: 0.7% Upper: 5.4%[3]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is critical to minimizing the risk of exposure and other

laboratory accidents.

1. Pre-Operational Checks:

Verify Emergency Equipment: Ensure that safety showers and eyewash stations are

unobstructed and functional.

Check Ventilation: All work with this compound should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[1]

Gather Materials: Have all necessary experimental equipment, reagents, and spill control

materials readily available.

2. Handling:

Avoid direct contact with skin, eyes, and clothing.[1]

Prevent the formation of dust or aerosols.[1]

Use spark-proof tools and explosion-proof equipment, especially given the flammability of

related compounds.[4][5]

Ground/bond container and receiving equipment to prevent static discharge.[5]

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[3][5]

Store locked up.[3][6]

Keep away from incompatible materials such as strong oxidizing agents.[1]
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Disposal Plan
Proper disposal of 1,10-Bis(pyridinium)decane and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.

Container Management: Use compatible, properly labeled, and sealed containers for waste

collection.

Disposal Method: Dispose of waste in accordance with all local, state, and federal

regulations.[1] Do not pour down the drain or discard in regular trash.[7] Contact your

institution's environmental health and safety department for specific guidance on chemical

waste disposal.[7]
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Caption: Workflow for Safely Handling 1,10-Bis(pyridinium)decane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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